Cas no 158561-68-3 (1H-Indole-2-carboxylic acid, 5-chloro-3-[(3-chlorophenyl)sulfonyl]-)

1H-Indole-2-carboxylic acid, 5-chloro-3-[(3-chlorophenyl)sulfonyl]- structure
158561-68-3 structure
Product Name:1H-Indole-2-carboxylic acid, 5-chloro-3-[(3-chlorophenyl)sulfonyl]-
CAS No:158561-68-3
MF:C15H9Cl2NO4S
MW:370.207260847092
CID:1337135
Update Time:2024-08-17

1H-Indole-2-carboxylic acid, 5-chloro-3-[(3-chlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 5-chloro-3-[(3-chlorophenyl)sulfonyl]-
    • Inchi: 1S/C15H9Cl2NO4S/c16-8-2-1-3-10(6-8)23(21,22)14-11-7-9(17)4-5-12(11)18-13(14)15(19)20/h1-7,18H,(H,19,20)
    • InChI Key: PPLSBMVCPSJXCG-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(Cl)C=C2)C(S(C2=CC=CC(Cl)=C2)(=O)=O)=C1C(O)=O

Computed Properties

  • Exact Mass: 368.96307

Experimental Properties

  • Density: 1.633±0.06 g/cm3(Predicted)
  • Boiling Point: 665.4±55.0 °C(Predicted)
  • PSA: 87.23
  • pka: 3.33±0.30(Predicted)
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